Cas no 39976-03-9 (2-(Hydroxymethyl)-N-methylbenzamide)

• Product Name: 2-(Hydroxymethyl)-N-methylbenzamide
• CAS No: 39976-03-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00157782
• CID: 1057333
• PubChem ID: 4147605
• Update Time: 2025-06-20

2-(Hydroxymethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-N-methylbenzamide
• 2-Hydroxymethyl-benzoesaeure-methylamid
• 2-hydroxymethyl-benzoic acid methylamide
• CS-0187784
• 39976-03-9
• DB-226690
• ST5446612
• SB76708
• AC6068
• SY022656
• N-methyl-2-hydroxymethylbenzamide
• MFCD00157782
• Benzamide, 2-(hydroxymethyl)-N-methyl-
• ALBB-023845
• AKOS003398994
• A873516
• SCHEMBL6868432
• LS-07586

• MDL： MFCD00157782
• Inchi： 1S/C9H11NO2/c1-10-9(12)8-5-3-2-4-7(8)6-11/h2-5,11H,6H2,1H3,(H,10,12)
• InChI Key： BFJCVRGMNCURHB-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C(NC)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 363.3±25.0 °C at 760 mmHg
• Flash Point: 173.5±23.2 °C
• PSA: 52.82000
• LogP: 1.11330
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(Hydroxymethyl)-N-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)